Cas no 146294-95-3 (methyl 2-(3-nitropyridin-2-yl)aminopropanoate)

• Product Name: methyl 2-(3-nitropyridin-2-yl)aminopropanoate
• CAS No: 146294-95-3
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 4601316
• PubChem ID: 14390521
• Update Time: 2025-10-30

methyl 2-(3-nitropyridin-2-yl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-((3-nitropyridin-2-yl)amino)propanoate
• Alanine, N-(3-nitro-2-pyridinyl)-, methyl ester
• methyl 2-(3-nitropyridin-2-yl)aminopropanoate

• Inchi： 1S/C9H11N3O4/c1-6(9(13)16-2)11-8-7(12(14)15)4-3-5-10-8/h3-6H,1-2H3,(H,10,11)/t6-/m0/s1
• InChI Key： UQMSOGUSOHTFKN-LURJTMIESA-N
• SMILES： C(OC)(=O)[C@H](C)NC1=NC=CC=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(3-nitropyridin-2-yl)aminopropanoate

Comprehensive Overview of Methyl 2-(3-Nitropyridin-2-yl)Aminopropanoate (CAS No. 146294-95-3)

Methyl 2-(3-nitropyridin-2-yl)aminopropanoate (CAS No. 146294-95-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This nitropyridine derivative is characterized by the presence of a nitro group at the 3-position of the pyridine ring, coupled with an ester-functionalized amino acid side chain. Its molecular formula, C₉H₁₁N₃O₄, reflects its potential as a versatile intermediate in synthetic chemistry.

In recent years, the demand for nitropyridine-based compounds like methyl 2-(3-nitropyridin-2-yl)aminopropanoate has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in its role as a precursor for heterocyclic scaffolds, which are pivotal in designing bioactive molecules. The compound's ester moiety enhances its solubility, making it suitable for various reaction conditions, while the nitro group offers opportunities for further functionalization through reduction or substitution reactions.

One of the trending topics in organic synthesis is the development of sustainable methodologies, and CAS No. 146294-95-3 aligns well with this focus. Its synthesis often involves catalytic processes or green chemistry principles, reducing environmental impact. This resonates with the growing emphasis on eco-friendly chemical production, a frequently searched term in scientific databases and AI-driven platforms like ChatGPT or Google Scholar.

The compound's structural analogs have shown promise in central nervous system (CNS) drug development, a hot topic in 2024 due to rising neurological disorder cases. While methyl 2-(3-nitropyridin-2-yl)aminopropanoate itself is not a drug, its derivatives are being explored for neuroprotective effects and enzyme inhibition. This connection to biomedical research makes it a recurring keyword in academic searches.

From an industrial perspective, the compound's stability under standard storage conditions (typically at room temperature in inert atmospheres) ensures its practicality for large-scale applications. Quality control protocols for CAS No. 146294-95-3 often emphasize HPLC purity and spectroscopic validation (IR, NMR, MS), addressing another common query among chemists regarding analytical characterization.

In agrochemistry, nitropyridine motifs are investigated for their potential as pesticide intermediates. The methyl ester group in this compound may facilitate penetration into plant tissues, a property highly sought after in crop science research. This aligns with global discussions on food security and sustainable agriculture, frequently trending in search engines.

Future directions for methyl 2-(3-nitropyridin-2-yl)aminopropanoate may include computational chemistry studies to predict its reactivity or structure-activity relationships (SAR). Such approaches are increasingly popular, as evidenced by searches for AI in molecular design. The compound's balanced lipophilicity (calculated LogP ~1.2) further supports its utility in medicinal chemistry optimization.

To conclude, CAS No. 146294-95-3 represents a multifaceted building block with untapped potential across interdisciplinary fields. Its relevance to green synthesis, drug discovery, and agricultural innovation ensures continued interest, making it a valuable subject for both academic and industrial research communities.